![molecular formula C20H28N2O6 B3968292 1-[(4-methylphenoxy)acetyl]-4-(1-pyrrolidinyl)piperidine oxalate](/img/structure/B3968292.png)
1-[(4-methylphenoxy)acetyl]-4-(1-pyrrolidinyl)piperidine oxalate
Overview
Description
1-[(4-methylphenoxy)acetyl]-4-(1-pyrrolidinyl)piperidine oxalate, commonly known as MPHP-2201, is a synthetic cannabinoid that has gained popularity in the research community due to its potential application in studying the endocannabinoid system. This compound has a chemical structure similar to that of the psychoactive compound found in marijuana, delta-9-tetrahydrocannabinol (THC). However, MPHP-2201 is not intended for human consumption and is only used for scientific research purposes.
Mechanism of Action
MPHP-2201 binds to the CB1 and CB2 receptors in the endocannabinoid system, which are responsible for regulating various physiological processes. This binding leads to the activation of downstream signaling pathways, resulting in the release of neurotransmitters and other signaling molecules that modulate the activity of various cells and tissues.
Biochemical and Physiological Effects:
MPHP-2201 has been shown to have various biochemical and physiological effects, including the modulation of pain, inflammation, and appetite regulation. This compound has also been shown to have anti-tumor properties and may have potential therapeutic applications in the treatment of cancer.
Advantages and Limitations for Lab Experiments
MPHP-2201 has several advantages for use in lab experiments, including its high potency and selectivity for the CB1 and CB2 receptors. However, this compound also has limitations, including the potential for off-target effects and the need for careful dose titration to avoid toxicity.
Future Directions
There are several future directions for research involving MPHP-2201, including the investigation of its potential therapeutic applications in the treatment of various diseases and conditions. Additionally, further studies are needed to elucidate the mechanisms underlying the biochemical and physiological effects of this compound and to optimize its use in lab experiments.
Scientific Research Applications
MPHP-2201 has been used in various studies to investigate the endocannabinoid system and its role in various physiological processes such as pain, inflammation, and appetite regulation. This compound has also been used in the development of new therapies for conditions such as multiple sclerosis, epilepsy, and cancer.
properties
IUPAC Name |
2-(4-methylphenoxy)-1-(4-pyrrolidin-1-ylpiperidin-1-yl)ethanone;oxalic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O2.C2H2O4/c1-15-4-6-17(7-5-15)22-14-18(21)20-12-8-16(9-13-20)19-10-2-3-11-19;3-1(4)2(5)6/h4-7,16H,2-3,8-14H2,1H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWBWKNDNDUAQGU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCC(=O)N2CCC(CC2)N3CCCC3.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.